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Compound of Interest

Compound Name: GSK2850163

Cat. No.: B15606289 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: GSK2850163 is a potent and selective inhibitor of Inositol-requiring enzyme-1

alpha (IRE1α), a key sensor in the Unfolded Protein Response (UPR).[1][2][3] It effectively

inhibits both the kinase and endoribonuclease (RNase) activities of IRE1α, making it a critical

tool for studying ER stress signaling pathways and for potential therapeutic development.[1][2]

[3] Proper preparation of stock solutions is crucial for obtaining accurate, reproducible

experimental results. This document provides detailed protocols for preparing, storing, and

using GSK2850163 solutions in Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of GSK2850163.
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Property Value Citations

Molecular Weight 446.41 g/mol [1][3][4]

Chemical Formula C₂₄H₂₉Cl₂N₃O [1][3]

Appearance Solid Powder or Oil [1][2]

Purity ≥98% [3]

Solubility in DMSO

Up to 67.5 mg/mL (151.21

mM); 10 mM is a common

stock concentration.

[1][2]

Storage (Solid Form)
-20°C for up to 3 years; 4°C for

up to 2 years.
[1]

Storage (DMSO Solution)
-80°C for up to 6 months;

-20°C for up to 1 month.
[1][2]

Signaling Pathway and Mechanism of Action
Under conditions of Endoplasmic Reticulum (ER) stress, unfolded proteins accumulate,

causing the dissociation of BiP from the luminal domain of IRE1α. This leads to IRE1α

dimerization and trans-autophosphorylation, which activates its RNase domain.[5][6] The

activated RNase excises a 26-nucleotide intron from the X-box binding protein 1 (XBP1)

mRNA.[5] The resulting spliced mRNA is translated into XBP1s, a potent transcription factor

that upregulates genes to restore ER homeostasis. GSK2850163 inhibits the IRE1α kinase

activity, preventing its activation and subsequent splicing of XBP1 mRNA.[5][7]
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Caption: Mechanism of action for GSK2850163 in the IRE1α signaling pathway.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro experiments.

Materials:

GSK2850163 (MW: 446.41 g/mol )

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Sterile pipette and tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Procedure:

Calculation: Determine the mass of GSK2850163 required. To make 1 mL of a 10 mM stock

solution:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 446.41 g/mol × 1000 mg/g

Mass = 4.46 mg

Weighing: Carefully weigh out 4.46 mg of GSK2850163 powder on a calibrated balance and

transfer it to a sterile tube.

Dissolution:
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Add 1 mL of high-quality, anhydrous DMSO to the tube containing the GSK2850163
powder.[1]

Cap the tube securely and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved. A clear solution should be observed.

If the compound does not dissolve easily, brief sonication in a water bath can be used to

facilitate dissolution.[1]

Storage and Handling:

Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile tubes

to avoid repeated freeze-thaw cycles.[8]

For long-term storage (up to 6 months), store the aliquots at -80°C.[1][2]

For short-term storage (up to 1 month), store at -20°C.[1][2]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
DMSO can be toxic to cells at high concentrations. Therefore, the final concentration of DMSO

in the cell culture medium should be kept low, typically ≤ 0.1%.[7] This requires serial dilution of

the high-concentration stock.

Example: Preparing a 10 µM working solution for cell treatment.

Thaw Stock: Thaw a single aliquot of the 10 mM GSK2850163 stock solution at room

temperature.

Intermediate Dilution: Prepare an intermediate dilution of the stock solution in sterile cell

culture medium.

To make a 100 µM intermediate solution, perform a 1:100 dilution of the 10 mM stock.

Pipette 990 µL of cell culture medium into a sterile tube.

Add 10 µL of the 10 mM stock solution to the medium and mix well.
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Final Dilution: Add the intermediate solution to the cells in your culture plate to achieve the

final desired concentration.

To achieve a final concentration of 10 µM in a well containing 1 mL of medium, add 100 µL

of the 100 µM intermediate solution to 900 µL of medium in the well.

Important: Remember to include a vehicle control in your experiment, which contains the

same final concentration of DMSO (e.g., 0.1%) but no GSK2850163.[8]

Experimental Workflow Diagram
The following diagram illustrates the general workflow from powder to final application in a cell-

based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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